2-[2-(4-chlorophenoxy)ethoxy]-1,3-dimethoxybenzene

• IUPAC Name: 2-[2-(4-chlorophenoxy)ethoxy]-1,3-dimethoxybenzene
• InChI: InChI=1S/C16H17ClO4/c1-18-14-4-3-5-15(19-2)16(14)21-11-10-20-13-8-6-12(17)7-9-13/h3-9H,10-11H2,1-2H3
• InChI Key: YJMSQRFENROVIW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)OCCOC2=CC=C(C=C2)Cl
• Molecular Formula: C16H17ClO4
• Molecular Weight: 308.75 g/mol

Description

2-[2-(4-chlorophenoxy)ethoxy]-1,3-dimethoxybenzene, also known as CDEB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the family of dimethoxybenzenes, which are widely used in the synthesis of organic compounds. CDEB has been studied extensively for its unique properties, including its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-[2-(4-chlorophenoxy)ethoxy]-1,3-dimethoxybenzene is not fully understood, but it is thought to involve the inhibition of various cellular processes. 2-[2-(4-chlorophenoxy)ethoxy]-1,3-dimethoxybenzene has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. 2-[2-(4-chlorophenoxy)ethoxy]-1,3-dimethoxybenzene has also been shown to inhibit the activity of protein kinase C, an enzyme that is involved in various cellular signaling pathways.
Biochemical and Physiological Effects
2-[2-(4-chlorophenoxy)ethoxy]-1,3-dimethoxybenzene has been shown to have various biochemical and physiological effects. In vitro studies have shown that 2-[2-(4-chlorophenoxy)ethoxy]-1,3-dimethoxybenzene can induce cell cycle arrest and apoptosis in cancer cells. 2-[2-(4-chlorophenoxy)ethoxy]-1,3-dimethoxybenzene has also been shown to inhibit the production of reactive oxygen species, which are involved in various cellular processes. Additionally, 2-[2-(4-chlorophenoxy)ethoxy]-1,3-dimethoxybenzene has been shown to have anti-inflammatory effects, as it can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

2-[2-(4-chlorophenoxy)ethoxy]-1,3-dimethoxybenzene has several advantages for use in lab experiments. It is a relatively stable compound that can be synthesized using a variety of methods. Additionally, 2-[2-(4-chlorophenoxy)ethoxy]-1,3-dimethoxybenzene has been shown to have potent biological activity, making it a promising compound for use in various assays. However, 2-[2-(4-chlorophenoxy)ethoxy]-1,3-dimethoxybenzene also has some limitations. It is a relatively complex compound that may require specialized equipment and expertise for synthesis and analysis. Additionally, 2-[2-(4-chlorophenoxy)ethoxy]-1,3-dimethoxybenzene may have limited solubility in certain solvents, which may limit its use in certain assays.

Future Directions

There are several future directions for research on 2-[2-(4-chlorophenoxy)ethoxy]-1,3-dimethoxybenzene. One area of research is the development of 2-[2-(4-chlorophenoxy)ethoxy]-1,3-dimethoxybenzene analogs with improved biological activity and pharmacokinetic properties. Additionally, further studies are needed to fully understand the mechanism of action of 2-[2-(4-chlorophenoxy)ethoxy]-1,3-dimethoxybenzene and its potential applications in various fields, including medicinal chemistry and insect control. Finally, studies are needed to investigate the potential toxicity of 2-[2-(4-chlorophenoxy)ethoxy]-1,3-dimethoxybenzene and its analogs, as well as their potential impact on the environment.

Synthesis Methods

2-[2-(4-chlorophenoxy)ethoxy]-1,3-dimethoxybenzene can be synthesized using a variety of methods, including the Williamson ether synthesis, Suzuki coupling reaction, and the Mitsunobu reaction. The Williamson ether synthesis involves the reaction of 2-bromo-1,3-dimethoxybenzene with 4-chlorophenol in the presence of a base, such as potassium carbonate, to yield 2-[2-(4-chlorophenoxy)ethoxy]-1,3-dimethoxybenzene. The Suzuki coupling reaction involves the reaction of 2-bromo-1,3-dimethoxybenzene with 4-chlorophenylboronic acid in the presence of a palladium catalyst to produce 2-[2-(4-chlorophenoxy)ethoxy]-1,3-dimethoxybenzene. The Mitsunobu reaction involves the reaction of 2-hydroxy-1,3-dimethoxybenzene with 4-chlorophenol in the presence of a reagent, such as diethyl azodicarboxylate, to produce 2-[2-(4-chlorophenoxy)ethoxy]-1,3-dimethoxybenzene.

Scientific Research Applications

2-[2-(4-chlorophenoxy)ethoxy]-1,3-dimethoxybenzene has been studied extensively for its potential applications in scientific research. One of the most promising applications of 2-[2-(4-chlorophenoxy)ethoxy]-1,3-dimethoxybenzene is in the field of medicinal chemistry. 2-[2-(4-chlorophenoxy)ethoxy]-1,3-dimethoxybenzene has been shown to have potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. 2-[2-(4-chlorophenoxy)ethoxy]-1,3-dimethoxybenzene has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines in vitro. Additionally, 2-[2-(4-chlorophenoxy)ethoxy]-1,3-dimethoxybenzene has been studied for its potential use as an insecticide, as it has been shown to have insecticidal activity against various insect species.